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Compound of Interest

Compound Name:
3-Bromo-2-chloro-5-

methylpyridine

Cat. No.: B108326 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Bromo-2-chloro-5-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols, handling procedures,

and hazard information for 3-Bromo-2-chloro-5-methylpyridine. As a critical intermediate in

pharmaceutical and agrochemical synthesis, understanding its properties is paramount for

ensuring laboratory safety and experimental integrity.[1] This document is structured to provide

not just procedural steps, but the scientific rationale behind them, empowering researchers to

work with this compound confidently and safely.

Section 1: Chemical and Physical Identity
3-Bromo-2-chloro-5-methylpyridine is a halogenated pyridine derivative.[2] Its physical state

as a white to off-white crystalline powder necessitates careful handling to avoid dust inhalation.

[1][3] The compound's specific properties are summarized below.
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Property Value Source(s)

CAS Number 17282-03-0 [4]

Molecular Formula C₆H₅BrClN [4]

Molecular Weight 206.47 g/mol [4]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point
65-95°C (range from different

sources)
[1][2][3]

Solubility

Soluble in DMSO, ethanol,

dichloromethane; insoluble in

water

[1]

Synonyms
3-Bromo-2-chloro-5-picoline, 5-

Bromo-6-chloro-3-picoline
[1][2]

Section 2: Hazard Identification and Toxicological
Profile
The primary hazards associated with 3-Bromo-2-chloro-5-methylpyridine are its potential for

acute toxicity and irritation.[4] The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a clear summary of these risks.

GHS Hazard Classification[4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Toxicological Insights for the Researcher:

The GHS classifications indicate that exposure via ingestion, skin contact, or inhalation can be

harmful.[4] The halogenated aromatic structure suggests that the compound can be absorbed

systemically. The irritant nature of the compound is a significant concern for laboratory

personnel.[5] Direct contact with the skin is likely to cause localized redness and inflammation.

[5] More critically, eye contact can lead to serious irritation, potentially causing damage if not

addressed immediately with copious irrigation.[5] The warning for respiratory irritation means

that handling the solid form requires stringent controls to prevent the inhalation of dust

particles.[6]

Section 3: Core Safety Protocols and Engineering
Controls
A multi-layered approach to safety, combining engineering controls, personal protective

equipment, and standardized protocols, is essential for mitigating the risks associated with this

compound.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 3-Bromo-2-chloro-5-methylpyridine is a

properly functioning chemical fume hood.[7] This is non-negotiable. A fume hood serves two

critical functions: it protects the user from inhaling harmful dust or vapors and contains any

potential spills, preventing wider contamination of the laboratory space.[8] Ventilation should be
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sufficient to keep exposure well below any established occupational exposure limits.[9] An

emergency eyewash station and safety shower must be readily accessible and tested regularly.

[10]

Personal Protective Equipment (PPE): The Essential
Barrier
Appropriate PPE is mandatory to prevent dermal and ocular exposure.

Eye and Face Protection: Tightly fitting safety goggles with side shields are required at a

minimum.[11] Given the serious eye irritation risk, a face shield should be worn in addition to

goggles when handling larger quantities or when there is a heightened risk of splashing.[12]

Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a common and

effective choice for protection against halogenated pyridines.[7] Always inspect gloves for

tears or holes before use and practice proper glove removal techniques to avoid

contaminating your skin. Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[13]

Body Protection: A lab coat must be worn and fully buttoned to protect against skin contact.

[14] For tasks with a higher risk of spillage, impervious clothing or an apron may be

necessary.[11]

Safe Handling Workflow
The following diagram outlines the critical stages of a safe handling procedure.
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Caption: Standard workflow for handling 3-Bromo-2-chloro-5-methylpyridine.

Step-by-Step Handling Protocol
Preparation: Before bringing the chemical into the workspace, review this guide and the

manufacturer's Safety Data Sheet (SDS). Ensure the fume hood is operational and the sash

is at the appropriate height. Don all required PPE (goggles, face shield, nitrile gloves, lab

coat).

Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the

chemical fume hood to contain any dust. Use spark-free tools.[15]

Transfer: Carefully transfer the weighed solid into the reaction vessel. Avoid any actions that

could generate dust. If transferring to a vessel containing a solvent, add the solid slowly to

prevent splashing.

Post-Handling: After the transfer is complete, promptly clean any residual dust from the

spatula and weighing area using a cloth dampened with an appropriate solvent (e.g.,

ethanol). Dispose of the weigh boat and cleaning materials into the designated halogenated

solid waste container.

Hand Washing: After completing the work and removing PPE, wash hands thoroughly with

soap and water.[13]

Section 4: Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions: Store 3-Bromo-2-chloro-5-methylpyridine in a cool, dry, and well-

ventilated area, away from sources of ignition.[1][7] The container must be kept tightly closed

to prevent moisture ingress and potential sublimation.[16] A recommended storage

temperature is between 2-8°C.[1]

Incompatible Materials: Keep this compound segregated from strong oxidizing agents, strong

acids, and strong bases.[9][17] Halogenated compounds can react exothermically with these

substances. Contact with strong bases could potentially lead to dehalogenation reactions.
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Section 5: Emergency Procedures
Preparedness is key to managing accidents effectively. All personnel must be familiar with

these procedures before working with the compound.

Spill Response Workflow
This diagram illustrates the logical flow of actions in the event of a laboratory spill.

Spill Occurs

Alert Colleagues &
Evacuate Area (if large)

Don Additional PPE
(e.g., double gloves)

Contain Spill with
Inert Absorbent

Collect Material into
Waste Container

Decontaminate Spill Area

Seal, Label & Dispose
of Waste
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Caption: Logical workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup Protocol (for minor
laboratory spills)

Evacuate and Alert: Immediately alert others in the vicinity. If the spill is large or in a poorly

ventilated area, evacuate and call emergency personnel.

Control and Contain: For a small, manageable spill, prevent its spread by covering it with an

inert, non-combustible absorbent material like sand, vermiculite, or diatomite.[6][13]

Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable

container for hazardous waste.[18] Avoid creating dust.

Decontaminate: Clean the spill area thoroughly with a cloth soaked in a suitable solvent (like

ethanol), followed by soap and water.[6]

Dispose: Place all contaminated materials, including gloves and cleaning cloths, into the

hazardous waste container. Seal the container, label it clearly, and arrange for disposal

according to your institution's guidelines.[16]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First-Aid Procedure Source(s)

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin area

thoroughly with plenty of soap

and water for at least 15

minutes. Seek medical

attention if irritation persists.

[6][12][16]

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, holding the

eyelids open to ensure

adequate rinsing. Remove

contact lenses if present and

easy to do so. Seek immediate

medical attention.

[6][16]

Inhalation

Move the person to fresh air

immediately. If breathing is

difficult, provide respiratory

support (e.g., oxygen or CPR,

if trained). Avoid mouth-to-

mouth resuscitation. Seek

immediate medical attention.

[6][16]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Seek immediate medical

attention.

[6][9]

Section 6: Waste Management and Disposal
3-Bromo-2-chloro-5-methylpyridine and any materials contaminated with it must be treated

as hazardous waste. Improper disposal can lead to environmental harm and regulatory

violations.
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Segregation is Key: Never mix halogenated waste with non-halogenated waste streams.[14]

This is because halogenated compounds require specific high-temperature incineration

processes for proper disposal.

Use Correct Containers: Collect waste in a designated, compatible, and clearly labeled

hazardous waste container.[14] High-density polyethylene (HDPE) containers are suitable.

[14] The label must clearly state "Halogenated Organic Waste" and list the full chemical

name.[14]

Solid vs. Liquid Waste: Unused solid reagent or material from a spill cleanup should be

collected as solid waste.[14] If the compound is dissolved in a solvent, it must be collected

as liquid halogenated waste.[14]

Arrange for Pickup: Store the sealed and labeled waste container in a designated, safe

secondary containment area. Follow your institution's procedures to arrange for pickup by

trained hazardous waste personnel. Do not pour this chemical down the drain under any

circumstances.[14]

Conclusion
3-Bromo-2-chloro-5-methylpyridine is a valuable reagent whose safe use is predicated on a

thorough understanding of its hazards and the consistent application of robust safety protocols.

By integrating the principles of engineering controls, diligent use of personal protective

equipment, and adherence to proper handling and emergency procedures, researchers can

effectively mitigate risks and maintain a safe laboratory environment.

References
PubChem. 3-Bromo-5-chloro-4-methylpyridine.
PubChem. 3-Bromo-2-chloro-5-methylpyridine.
Pharmaffiliates.
Chemical Label. 3-Bromo-2-chloro-5-methylpyridine. [Link]
Washington State University.
University of Colorado Colorado Springs.
Albemarle. SAFETY DATA SHEET BROMICIDE® GRANULES (US). [Link]
Post Apple Scientific. 12 Safety Precautions To Follow When Handling Pyridine. [Link]
Carl ROTH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://pdf.benchchem.com/150/Proper_Disposal_of_3_Bromo_2_chloropyridine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b108326?utm_src=pdf-body
https://www.benchchem.com/product/b108326?utm_src=pdf-body
https://www.benchchem.com/product/b108326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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